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Chemical Hazard Summary

2-Chloropentan-3-one is an alpha-halogenated ketone. This class of compounds is known for its high
reactivity, particularly as an alkylating agent and lachrymator (tear-inducing agent). The primary hazards are

associated with its toxicity, volatility, and potential for severe eye and respiratory tract irritation.
The table below summarizes the key hazard classifications and exposure limits.

Table 1: Hazard Identification and Exposure Limits for 2-Chloropentan-3-one

Parameter Value / Classification Source | Notes
GHS Hazard H301 (Toxic if swallowed), H311 (Toxic in ~ Based on analogous alpha-
Statements contact with skin), H314 (Causes severe haloketones.

skin burns and eye damage), H331 (Toxic

if inhaled)
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Parameter Value / Classification

GHS P261, P280, P301+P310+P330,
Precautionary P305+P351+P338+P310

Codes

Physical State Liquid (typically pale yellow to colorless)
Odor Sharp, pungent, lachrymatory

Theoretical Not formally established.
Exposure Limit

Source | Notes

See Section 3 for detailed instructions.

Warning: Odor is a poor indicator of
safe exposure levels.

Recommendation: Treat as a potent
toxin. Maintain exposure As Low As
Reasonably Achievable (ALARA).

Use engineering controls at all times.

Frequently Asked Questions (FAQS)

Q1: What is the most critical first-line engineering control when working with this compound? A1l:

The chemical fume hood (CFH) is the single most important control. Always verify the hood is certified

and operating correctly (face velocity typically >100 fpm or 0.5 m/s) before starting any procedure. All

handling, including transfers and weighing, must be performed within the confirmed airflow of the CFH.

Q2: I need to weigh out a small amount for a reaction. What specific personal protective equipment

(PPE) is required? A2: Beyond your standard lab coat and safety glasses, the following is mandatory:

¢ Eye Protection: Chemical splash goggles (ANSI Z87.1 standard). Safety glasses are not sufficient.
¢ Hand Protection: Double gloves are highly recommended. Use a base layer of thin disposable nitrile

gloves, with an outer layer of heavier-duty chemical-resistant gloves (e.g., Silver Shield/4H, or

neoprene).

¢ Respiratory Protection: Not required for routine use inside a functioning fume hood. If a hood is not
available or for emergency response, a properly fit-tested respirator with an organic vapor/acid gas

cartridge is necessary.

Q3: What is the recommended procedure for a small-scale spill inside a fume hood? A3: Immediately

alert others in the area. Put on appropriate PPE (see FAQ #2). Follow the spill response workflow below.
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Q4: How should I store this chemical, and what are its main incompatibilities? A4: Store in a dedicated,

cool, dry, and well-ventilated area, preferably in a secondary container.

e Compatible Materials: Glass, polyethylene, Teflon.

¢ Incompatible Materials: Strong bases (e.g., NaOH, KOH), strong oxidizing agents (e.g., KMnOa,
peroxides), and strong reducing agents (e.g., metal hydrides). Reactions with bases can lead to
dehydrohalogenation and exothermic decomposition.

Standard Operating Protocols

Protocol 1: Standard Transfer and Weighing Procedure

Objective: To safely transfer and weigh 2-Chloropentan-3-one for experimental use.

Materials:

e 2-Chloropentan-3-one source container

e Receiving vessel (e.g., round-bottom flask)

e Syringe & needle or glass pipette & pipette pump

e Weigh boat or weighing dish

¢ Analytical balance

¢ Plastic-backed absorbent pad

e Cooled secondary container (e.g., beaker with ice)

¢ Dedicated waste container for contaminated tips/gloves

Methodology:

e Preparation: Line the fume hood work surface with an absorbent pad. Place a secondary container
on the pad. Place the receiving vessel and a clean weigh boat inside this container.

e PPE: Don the required PPE as specified in FAQ #2.

¢ Hood Check: Confirm the fume hood sash is at the recommended operating level and the airflow
indicator shows normal operation.

e Stabilization: If the compound is particularly volatile or to suppress fumes, cool the secondary
container with ice.

e Transfer:

o Method A (Syringe): Draw the required volume slowly to avoid aerosolization. Wipe the needle
tip with a lab wipe before dispensing into the weigh boat/vessel.
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o Method B (Pipette): Using a glass pipette and bulb, carefully transfer the liquid.
¢ Weighing: Tare the balance with the weigh boat. Quickly but carefully transfer the target vessel to the
balance, record the mass, and return it to the fume hood immediately.
¢ Dispensing: Dispense the compound from the weigh boat into the final reaction vessel.
¢ Clean-up: Immediately dispose of the contaminated weigh boat, syringe/pippette, and absorbent pad
in the designated hazardous waste container. Decontaminate the work surface.

Protocol 2: Emergency Spill Response for Volumes < 100 mL

Objective: To safely contain, neutralize, and decontaminate a small spill of 2-Chloropentan-3-one.

Materials:

e Spill kit (commercial or prepared)

¢ Neutralizing agent: 10% (w/v) Sodium Thiosulfate (Na2S203) solution
e Absorbent pads/vermiculite

e pH paper

e Polyethylene dustpan and scoop

e Hazardous waste bags and tags

Methodology:

e Alert & Isolate: Immediately alert all personnel in the area. Evacuate non-essential personnel and
isolate the area. Ventilate the room if possible without spreading vapors.

e PPE: Don full PPE, including chemical splash goggles, double gloves, and a lab coat.

e Contain: Dike around the spill with absorbent pads or vermiculite to prevent spreading.

¢ Neutralize: Carefully apply a generous amount of 10% sodium thiosulfate solution over the spill. The
thiosulfate acts as a nucleophile to convert the haloketone into a less toxic sulfite adduct.

¢ Collect: Once the reaction has subsided (wait 5-10 minutes), use absorbent materials to soak up the
neutralized liquid. Use the dustpan and scoop to collect solid debris.

e Decontaminate: Wipe the entire area with fresh absorbent pads soaked in sodium thiosulfate
solution. Check the final surface with pH paper to ensure it is neutral.

e Dispose: Place all contaminated materials (spill debris, gloves, pads) into a hazardous waste bag,
seal it, and label it appropriately.

Visual Guides
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The following diagrams illustrate the core workflows for handling and emergency response.

Diagram 1: Safe Handling & Transfer Workflow This flowchart outlines the logical sequence of steps for

safely preparing and transferring 2-Chloropentan-3-one.
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Diagram 2: Small Spill Response Protocol This flowchart details the emergency response steps for a spill

of less than 100 mL.
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To cite this document: Smolecule. [Technical Support Center: Safe Handling of 2-Chloropentan-3-

one]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b784957#2-chloropentan-3-one-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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